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Compound of Interest

Compound Name: NP3-253

Cat. No.: B15610571 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for

the Proper Management and Disposal of the Research-Grade Compound NP3-253.

This document provides crucial safety and logistical information for the handling and disposal

of NP3-253, an orally active NLRP3 inhibitor used in laboratory research. Adherence to these

procedures is vital for ensuring laboratory safety and environmental compliance. As a matter of

best practice, always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines and local regulations before proceeding with any disposal

protocol.

Chemical and Physical Properties of NP3-253
A summary of the known quantitative data for NP3-253 is presented below. This information is

essential for understanding the compound's characteristics for safe handling and storage.

Property Value

Molecular Formula C₁₉H₂₃F₃N₄O

Molecular Weight 380.41 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage (Solid) Store at -20°C for long-term storage.

Storage (in Solvent) Store at -80°C for up to 6 months.
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Experimental Protocols for Disposal
While a specific Safety Data Sheet (SDS) for NP3-253 is not publicly available, the following

general experimental protocols for the disposal of research-grade solid chemical compounds

and their solutions should be followed. These procedures are based on standard laboratory

safety guidelines.

Protocol 1: Disposal of Solid NP3-253 Waste

Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate

PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Collection:

Collect any unused or waste NP3-253 solid in a clearly labeled, sealed container.

The container must be compatible with the chemical and properly labeled as "Hazardous

Waste."

The label should include the full chemical name ("NP3-253"), the quantity, and the date.

Waste Segregation: Store the hazardous waste container in a designated, secure area,

segregated from incompatible materials.

EHS Pickup: Arrange for the disposal of the container through your institution's EHS

department. Do not attempt to dispose of solid chemical waste in regular trash.

Protocol 2: Disposal of NP3-253 in DMSO Solution

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves suitable for handling DMSO.

Waste Collection:

Collect all solutions containing NP3-253 in a designated, leak-proof, and sealed waste

container.
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The container must be clearly labeled as "Hazardous Waste" and should specify the

contents: "NP3-253 in DMSO" and the approximate concentration.

Waste Segregation: Store the liquid hazardous waste container in a designated secondary

containment bin to prevent spills. Keep it segregated from incompatible waste streams, such

as aqueous solutions or acids.

EHS Pickup: Contact your institution's EHS office to schedule a pickup for the liquid

hazardous waste. Do not pour DMSO solutions down the drain.[1]

Procedural Workflow and Logical Relationships
The following diagrams illustrate the logical steps for the safe disposal of NP3-253 in both solid

and liquid forms.

Solid NP3-253 Disposal
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Caption: Disposal workflow for solid NP3-253.
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NP3-253 in DMSO Disposal
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Caption: Disposal workflow for NP3-253 in DMSO.

Disclaimer: The information provided is based on general laboratory safety principles. It is not a

substitute for a formal Safety Data Sheet (SDS) or the specific guidelines provided by your

institution's Environmental Health and Safety department. Always prioritize your local

regulations and consult with your EHS officer for definitive disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Safe Disposal of NP3-253].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610571#np3-253-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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